Cholecalciferol sulfate

Description

Cholecalciferol, also known as vitamin D3 or colecalciferol, is a type of vitamin D produced in the skin upon exposure to UVB light and can be ingested through certain foods or dietary supplements . Once synthesized or ingested, cholecalciferol is converted in the liver to calcifediol, and then in the kidney to calcitriol, which promotes calcium uptake in the intestines . It plays a vital role in regulating calcium and phosphorus levels in the body, promoting bone mineralization and the assimilation of vitamin A . Cholecalciferol is used to prevent vitamin D deficiency and to treat associated diseases such as rickets, familial hypophosphatemia, and Fanconi syndrome . It can be found in fatty fish, beef liver, eggs, and cheese, and is sometimes added to products like milk, yogurt, and fruit juice .

Cholecalciferol sulfate salts are used to combat vitamin D3 deficiency and can be administered transdermally, transmucosally, or via injection . These salts may contain agents that aid in suspension, stabilization, or dispersion . For instance, L-lysine cholecalciferol sulfate can be applied to the skin and absorbed . Adequate vitamin D levels also play a critical role in sulfate homeostasis .

Another compound containing cholecalciferol is Calcium Citrate+cholecalciferol+magnesium+zinc Sulfate, a combination of supplements used to treat nutritional deficiencies of calcium and vitamin D . Calcium citrate increases bone density, while cholecalciferol aids in calcium absorption . Magnesium assists in calcium absorption by converting vitamin D into its active form, and zinc sulfate is essential for bone-building cells . This combination helps strengthen bones and prevent their breakdown .

• CAS No.: 10529-43-8
• Product Name: Cholecalciferol sulfate
• Molecular Formula: C27H44O4S
• Molecular Weight: 464.7 g/mol
• IUPAC Name: [(1R,3Z)-3-[(2E)-2-[(1R,3aS,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexyl] hydrogen sulfate
• Standard InChI: InChI=1S/C27H44O4S/c1-19(2)8-6-9-21(4)25-15-16-26-22(10-7-17-27(25,26)5)12-13-23-18-24(14-11-20(23)3)31-32(28,29)30/h12-13,19,21,24-26H,3,6-11,14-18H2,1-2,4-5H3,(H,28,29,30)/b22-12+,23-13-/t21-,24-,25-,26+,27-/m1/s1
• Standard InChIKey: CAVKNZYPPDUUIT-YHJXBONMSA-N
• SMILES: CC(C)CCCC(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)OS(=O)(=O)O)C
• Canonical SMILES: CC(C)CCCC(C)C1CCC2C1(CCCC2=CC=C3CC(CCC3=C)OS(=O)(=O)O)C
• Purity: ≥98%
• Synonyms: Cholecalciferol sulfate; AC1O5U9F; 9,10-Secocholesta-5,7,10(19)-trien-3-ol, hydrogen sulfate, (3beta,5Z,7E)-; [(1R,3Z)-3-[(2E)-2-[(1R,3aS,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexyl] hydrogen sulfate
• PubChem Compound: 6440809
• Last Modified: Feb 18 2024